BENGHE Safety Operating Guide

Check Availability & Pricing

Safe Disposal of AVN-492: A Guide for
Laboratory Professionals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: AVN-492

Cat. No.: B605705

This document provides essential guidance on the proper disposal procedures for AVN-492, a
potent and highly selective 5-HT6R antagonist used in research. Adherence to these guidelines
is crucial for maintaining laboratory safety and environmental protection.

Disposal and Decontamination Procedures

The primary source of disposal information for AVN-492 is its Safety Data Sheet (SDS). The
SDS indicates that specific disposal methods are dependent on the quantity of the waste

material.
Waste Type Disposal Recommendation
Small Quantities of AVN-492 Can be disposed of with household waste.

) Disposal must be conducted in accordance with
Uncleaned Packaging official regulations

Environmental Precautions: It is imperative to prevent AVN-492 from entering sewers or
surface and ground water systems.

Experimental Protocols

Currently, there are no publicly available, specific experimental protocols for the neutralization
or deactivation of AVN-492 prior to disposal. The recommended procedure is to follow the
guidance provided in the Safety Data Sheet.
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Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of AVN-

492.
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AVN-492 Disposal Decision Flowchart

Safety and Handling Information

While no special measures are required for handling small quantities of AVN-492, standard
laboratory practices should always be observed. This includes wearing appropriate personal
protective equipment (PPE) such as gloves and safety glasses. In case of accidental contact,
follow these first aid measures:
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Inhalation: Move to fresh air and consult a doctor if complaints arise.

Skin Contact: The product is generally not irritating to the skin.

Eye Contact: Rinse the opened eye for several minutes under running water.

Swallowing: If symptoms persist, consult a doctor.
No specific immediate medical attention or special treatment is noted as necessary.

This guidance is intended for researchers, scientists, and drug development professionals.
Always consult the most current Safety Data Sheet for AVN-492 and local regulations before
proceeding with any disposal.

 To cite this document: BenchChem. [Safe Disposal of AVN-492: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b605705#avn-492-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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